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Compound of Interest

Compound Name: 4-Bromo-2-fluorobenzaldehyde

Cat. No.: B134337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals for 4-Bromo-2-fluorobenzaldehyde (CAS

No: 57848-46-1). The information is compiled from safety data sheets (SDS) and chemical

databases to ensure a thorough understanding of its potential hazards.

GHS Hazard Classification
4-Bromo-2-fluorobenzaldehyde is classified as a hazardous substance according to GHS

guidelines. The primary hazards are related to its irritant properties.

Signal Word:Warning[1][2][3][4][5][6]

GHS Pictogram:

alt text

Hazard Statements:

H315: Causes skin irritation.[1][2][3][4][5][6]

H319: Causes serious eye irritation.[1][2][3][4][5][6]

H335: May cause respiratory irritation.[1][2][4][5][6]
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Precautionary Statements: A comprehensive list of precautionary statements is provided in the

safety data sheets. Key recommendations include:

Prevention: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P264 (Wash skin

thoroughly after handling), P271 (Use only outdoors or in a well-ventilated area), P280 (Wear

protective gloves/eye protection/face protection).[1][2][4][6]

Response: P302+P352 (IF ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN

EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing), P304+P340 (IF INHALED: Remove person to fresh air

and keep comfortable for breathing), P319 (Get medical help if you feel unwell).[1][2][6]

Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405

(Store locked up).[1][2][6]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[2][6]

Quantitative Toxicological Data
Publicly available quantitative toxicological data for 4-Bromo-2-fluorobenzaldehyde is limited.

Safety data sheets consistently report that data for acute toxicity (oral, dermal, inhalation) is not

available.

Toxicological
Endpoint

Value Species Reference

Acute Oral Toxicity

(LD50)
No data available [2]

Acute Dermal Toxicity

(LD50)
No data available [2]

Acute Inhalation

Toxicity (LC50)
No data available [2]

The absence of this data in public literature suggests that either the studies have not been

performed or the results are proprietary.
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Experimental Protocols for Hazard Determination
While specific experimental reports for 4-Bromo-2-fluorobenzaldehyde are not publicly

available, the GHS classifications for skin and eye irritation are typically determined using

standardized protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD).

Skin Irritation Testing (OECD Test Guideline 439: In Vitro
Skin Irritation: Reconstructed Human Epidermis Test
Method)
This in vitro method is a preferred alternative to traditional animal testing for assessing skin

irritation potential.

Methodology:

Test System: A three-dimensional reconstructed human epidermis (RhE) model, which

mimics the biochemical and physiological properties of the upper layers of human skin, is

used.

Application: The test substance (4-Bromo-2-fluorobenzaldehyde) is applied topically to the

surface of the RhE tissue.

Exposure and Incubation: The tissue is exposed to the substance for a defined period (e.g.,

60 minutes), after which it is rinsed and incubated for a further period (e.g., 42 hours) to

allow for the development of cytotoxic effects.

Viability Assessment: Cell viability is measured using a colorimetric assay, most commonly

the MTT assay. In this assay, the vital dye MTT is converted by mitochondrial enzymes in

viable cells into a blue formazan salt. The amount of formazan produced is proportional to

the percentage of viable cells.

Classification: A substance is identified as a skin irritant (Category 2) if the mean tissue

viability is reduced below a defined threshold (typically ≤ 50%) compared to negative

controls.
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Serious Eye Irritation Testing (Based on OECD Test
Guideline 492: Reconstructed human Cornea-like
Epithelium (RhCE) test method)
Similar to skin irritation testing, in vitro methods are the preferred approach for determining eye

irritation potential.

Methodology:

Test System: A reconstructed human cornea-like epithelium (RhCE) model is utilized.

Application and Exposure: The test chemical is applied to the epithelial surface of the cornea

model for a specified duration.

Endpoint Measurement: After exposure and a post-treatment incubation period, tissue

viability is assessed, typically using the MTT assay.

Classification: The degree of eye irritation is determined by the reduction in tissue viability. A

significant reduction in viability leads to a classification of "serious eye irritation" (Category

2).

GHS Classification Workflow for 4-Bromo-2-
fluorobenzaldehyde
The following diagram illustrates the logical workflow for the GHS hazard classification of 4-
Bromo-2-fluorobenzaldehyde based on the available data.
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Caption: GHS Hazard Classification Workflow for 4-Bromo-2-fluorobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [GHS Hazard Classification of 4-Bromo-2-
fluorobenzaldehyde: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134337#ghs-hazard-classification-for-4-bromo-2-
fluorobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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